Cesium fluoride

• IUPAC Name: cesium;fluoride
• InChI: InChI=1S/Cs.FH/h;1H/q+1;/p-1
• InChI Key: XJHCXCQVJFPJIK-UHFFFAOYSA-M
• Canonical SMILES: [F-].[Cs+]
• Molecular Formula: CsF
• DSSTOX Substance ID: DTXSID30893927
• Molecular Weight: 151.9038551 g/mol
• Physical Description: Deliquescent solid; [Hawley] White odorless crystalline solid; [MSDSonline]
• CAS No.: 13400-13-0

Description

Cesium fluoride is an inorganic compound with the chemical formula CsF. It is a hygroscopic white crystalline solid that is highly soluble in water. This compound is known for its use as a source of fluoride ions in various chemical reactions and is notable for its high electropositivity and the high electronegativity of fluorine .

Preparation Methods

Synthetic Routes and Reaction Conditions: Cesium fluoride can be synthesized through the reaction of cesium hydroxide (CsOH) with hydrofluoric acid (HF). The resulting salt is then purified by recrystallization. The reaction is as follows: [ \text{CsOH} + \text{HF} \rightarrow \text{CsF} + \text{H}_2\text{O} ]

Another method involves treating cesium carbonate (Cs₂CO₃) with hydrofluoric acid, followed by purification through recrystallization .

Industrial Production Methods: In industrial settings, this compound is produced by reacting cesium carbonate with hydrofluoric acid. The reaction is carried out in a controlled environment to ensure the purity of the final product. The this compound crystals are then dried and purified to remove any impurities .

Chemical Reactions Analysis

Types of Reactions: Cesium fluoride primarily acts as a source of fluoride ions in various chemical reactions. It undergoes several types of reactions, including:

Substitution Reactions: this compound is used in nucleophilic substitution reactions, where it replaces other halides with fluoride ions.

Desilylation Reactions: It is used to remove silyl protecting groups in organic synthesis.

Cross-Coupling Reactions: this compound is employed in cross-coupling reactions such as the Suzuki reaction.

Common Reagents and Conditions:

Nucleophilic Substitution: this compound reacts with electron-deficient aryl chlorides to form aryl fluorides.

Desilylation: It reacts with organosilicon compounds in solvents like tetrahydrofuran (THF) or dimethylformamide (DMF) to produce organosilicon fluorides and carbanions.

Major Products Formed:

Aryl Fluorides: Formed from the reaction with aryl chlorides.

Organosilicon Fluorides: Produced during desilylation reactions.

Scientific Research Applications

Catalysis

Cesium fluoride is recognized as a potent catalyst in organic synthesis. Its ability to act as a strong base makes it suitable for several key reactions:

• Organic Synthesis : CsF nanoparticles serve as basic catalysts in nucleophilic substitution reactions, facilitating the synthesis of organic fluorine compounds. This is particularly valuable in pharmaceutical and agrochemical manufacturing, where fluorinated compounds are often desired for their unique properties .
• Fluorination Reactions : CsF is effective in introducing fluorine into organic molecules, a critical step in the synthesis of various pharmaceuticals. The compound's reactivity at the nanoscale enhances its catalytic efficiency .
• Esterification Processes : Research indicates that this compound can promote the esterification of carboxylic acids, providing a practical alternative to traditional methods such as diazomethane reactions .

Photonics and Optical Applications

The optical properties of this compound make it a valuable material in photonics:

• Fluorescent Probes : CsF nanoparticles are being explored as fluorescent probes for bioimaging applications. Their ability to emit light makes them suitable for tracking cellular processes in real-time .
• Optical Devices : The compound is utilized in the development of light-emitting diodes (LEDs), lasers, and sensors. Its effectiveness in the ultraviolet spectrum enhances its application potential in various optical technologies .

Biomedical Applications

This compound nanoparticles have significant implications in medicine:

• Drug Delivery Systems : Due to their small size and high surface area, this compound nanoparticles can be engineered for targeted drug delivery, particularly in cancer therapy. Their surface can be modified to improve drug loading and release profiles .
• Biosensors : CsF nanoparticles are being investigated for their ability to detect specific biomolecules or pathogens. This capability is crucial for diagnostics and monitoring therapeutic drug levels .

Environmental Science

The application of this compound extends into environmental science:

• CO₂ Sequestration : Research has shown that this compound nanoparticles can react with carbon dioxide, making them candidates for carbon capture technologies. This application is vital for mitigating greenhouse gas emissions and addressing climate change challenges .

Case Studies and Research Findings

Several studies highlight the practical applications of this compound:

• A study on the catalytic properties of this compound demonstrated its effectiveness in enhancing reaction yields during organic synthesis, particularly when used as a promoter in esterification reactions .
• Research into the use of this compound nanoparticles for CO₂ capture revealed promising results, indicating their potential role in developing sustainable carbon management technologies .

Mechanism of Action

Cesium fluoride acts primarily as a source of fluoride ions. In organic synthesis, it facilitates reactions by providing fluoride ions that can attack electrophilic centers. For example, in desilylation reactions, this compound reacts with organosilicon compounds to produce organosilicon fluorides and carbanions, which can then react with electrophiles .

Comparison with Similar Compounds

• Potassium Fluoride (KF)
• Sodium Fluoride (NaF)
• Lithium Fluoride (LiF)
• Rubidium Fluoride (RbF)

Comparison: Cesium fluoride is more reactive than other alkali metal fluorides due to its high dissociation in solution. It is a more effective source of fluoride ions compared to potassium fluoride and sodium fluoride. Additionally, this compound is less hygroscopic than tetra-n-butylammonium fluoride (TBAF) and TAS-fluoride (TASF), making it a preferred choice in anhydrous conditions .

This compound’s unique properties, such as its high solubility and reactivity, make it a valuable reagent in various chemical processes, distinguishing it from other similar compounds.

Biological Activity

Cesium fluoride (CsF) is an inorganic compound that has garnered attention for its various applications in chemical synthesis and potential biological effects. This article delves into the biological activity of CsF, highlighting its mechanisms of action, effects on cellular systems, and implications for research and industry.

Overview of this compound

This compound is a highly soluble salt that dissociates in solution to release cesium ions (Cs⁺) and fluoride ions (F⁻). Its unique properties make it useful in various chemical reactions, particularly in organic synthesis as a fluoride source. Additionally, CsF has been studied for its potential biological interactions, particularly in the context of drug development and material science.

Mechanisms of Biological Activity

• Fluoride Ion Effects : The fluoride ion is known to influence various biological processes. It can inhibit certain enzymes, affect ion channels, and alter cellular signaling pathways. The specific impact of fluoride ions on biological systems is complex and can vary depending on concentration and exposure duration.
• Cesium Ion Effects : Cesium ions can mimic potassium ions in biological systems due to their similar size and charge. This can lead to disruptions in normal cellular functions, particularly in neuronal signaling and muscle contraction.

Enzymatic Inhibition

Research indicates that CsF can inhibit specific enzymes involved in metabolic pathways. For instance, studies have shown that fluoride ions can inhibit enolase, an enzyme critical for glycolysis, which may affect energy metabolism in cells .

Cellular Studies

A study investigated the effects of CsF on cell viability and proliferation in various cell lines. Results indicated that low concentrations of CsF could enhance cell proliferation due to its role as a fluoride source in synthetic pathways, while higher concentrations led to cytotoxic effects .

Case Studies

• Fluoride-Mediated Reactions : A study highlighted the use of CsF in facilitating N-methylation reactions in the presence of various substrates. The results showed that CsF could mediate significant structural changes in compounds, indicating its potential utility in drug development .
• Toxicological Assessments : Toxicological studies have demonstrated that exposure to high levels of CsF can lead to adverse effects such as neurotoxicity and disruption of calcium homeostasis in neurons. These findings underscore the importance of understanding the dosage and exposure levels when considering CsF for therapeutic applications .

Table 1: Summary of Biological Effects of this compound

Effect Type	Observations	Reference
Enzymatic Inhibition	Inhibition of enolase activity
Cell Proliferation	Low concentrations enhance proliferation; high concentrations are cytotoxic
Neurotoxicity	Disruption of calcium homeostasis

Table 2: Applications of this compound in Research

Application	Description	Reference
Organic Synthesis	Used as a fluoride source for various reactions
Drug Development	Potential role in modifying drug compounds
Material Science	Investigated for use in thin film solar cells

Q & A

Q. Basic: What are the critical physicochemical properties of cesium fluoride (CsF) that influence its reactivity in synthetic chemistry?

Answer:
CsF exhibits high ionic character (due to the large electronegativity difference between Cs⁺ and F⁻), a cubic crystal structure, and exceptional solubility in polar solvents like water (~367 g/100 mL at 25°C). Its low lattice energy (~740 kJ/mol) enhances its role as a fluoride source in nucleophilic substitutions, while its hygroscopicity necessitates anhydrous handling in moisture-sensitive reactions . Reactivity is further modulated by its ability to stabilize intermediates via electrostatic interactions in organic transformations, such as aldol condensations .

Q. Basic: How can researchers ensure reproducibility in CsF-mediated reactions?

Answer:
Reproducibility requires strict control of:

• Moisture levels : Store CsF at 0–6°C in desiccators and pre-dry solvents (e.g., molecular sieves for THF) to prevent hydrolysis .
• Stoichiometry : Use precise gravimetric measurements (not volumetric) due to CsF’s hygroscopic nature.
• Reaction monitoring : Employ techniques like in situ IR spectroscopy to track fluoride release kinetics, which correlates with reaction progress .

Q. Advanced: How can contradictions in CsF’s catalytic efficiency across studies be resolved?

Answer:
Contradictions often arise from:

• Solvent effects : CsF’s solubility varies dramatically with solvent polarity (e.g., low in DMF vs. high in water), altering active fluoride availability. Compare studies using identical solvent systems .
• Impurity profiles : Trace hydroxide (OH⁻) in CsF can deactivate fluoride nucleophiles. Validate purity via X-ray diffraction (XRD) or ion chromatography .
• Substrate specificity : Steric hindrance in bulky substrates may limit CsF’s efficacy. Conduct kinetic isotope effect (KIE) studies to distinguish mechanistic pathways .

Q. Advanced: What computational models predict CsF’s behavior in solvent extraction systems?

Answer:
Extended equilibrium models, such as those for caustic-side solvent extraction (CSSX), integrate:

• Ion-pairing constants : Derived from UV-Vis titration data to quantify Cs⁺-F⁻ interactions in mixed-anion media (e.g., nitrate/fluoride systems) .
• Activity coefficients : Use Pitzer equations to account for high ionic strengths (>3 M) in waste simulants, which affect CsF’s partitioning .
• Machine learning : Train models on datasets spanning pH 2–12 and [Cs⁺] 0.1–1.5 M to predict extraction efficiency under untested conditions .

Q. Basic: What safety protocols are critical when handling CsF in laboratory settings?

Answer:

• Personal protective equipment (PPE) : Wear nitrile gloves, goggles, and lab coats to prevent dermal/ocular exposure. CsF’s corrosivity necessitates emergency eyewash stations .
• Ventilation : Use fume hoods for dry-powder handling to avoid inhalation of particulate matter.
• Waste disposal : Neutralize CsF solutions with calcium hydroxide (Ca(OH)₂) to precipitate less toxic CaF₂ before disposal .

Q. Advanced: How can spectroscopic techniques elucidate CsF’s structural dynamics in molten salt systems?

Answer:

• Raman spectroscopy : Identify Cs–F vibrational modes (200–400 cm⁻¹) to assess ion pairing vs. free ion dominance at temperatures >500°C .
• Neutron diffraction : Resolve coordination numbers and bond lengths in CsF-LiF eutectic mixtures, critical for nuclear reactor coolant designs .
• X-ray absorption near-edge structure (XANES) : Probe fluoride’s electronic environment in CsF-doped glasses for optoelectronic applications .

Q. Basic: What methodologies validate CsF’s purity and stoichiometry in synthesized samples?

Answer:

• Elemental analysis : Combustion analysis for fluorine content (theoretical F: 12.5%) with ±0.3% error .
• Thermogravimetric analysis (TGA) : Detect moisture or hydroxide impurities via mass loss profiles below 200°C .
• ICP-OES : Quantify cesium (Cs⁺) concentrations against certified reference materials (e.g., NIST SRM 3128) .

Q. Advanced: What strategies optimize CsF’s role in fluoride-ion batteries (FIBs)?

Answer:

• Electrolyte design : Blend CsF with ionic liquids (e.g., [EMIM][BF₄]) to enhance ionic conductivity (>10 mS/cm at 60°C) while suppressing dendrite formation .
• Cathode engineering : Pair CsF with transition metal fluorides (e.g., FeF₃) via ball-milling to create nanocomposites with improved cycling stability (>500 cycles) .
• Operando XRD : Monitor phase transitions during charge/discharge to identify degradation mechanisms (e.g., CsF agglomeration) .